Cas no 24965-87-5 (Cyclohexanone,3-methyl-, (3S)-)

Cyclohexanone,3-methyl-, (3S)- structure

24965-87-5 structure

Product Name:Cyclohexanone,3-methyl-, (3S)-

CAS No:24965-87-5

Molecular Formula:C₇H₁₂O

Molecular Weight:112.16958

MDL:MFCD24687891

CID:260854

PubChem ID:7057964

Cyclohexanone,3-methyl-, (3S)- Properties

Names and Identifiers

- Cyclohexanone,3-methyl-, (3S)-
- (-)-(3S)-3-Methylcyclohexanone
- (-)-3-Methylcyclohexanone
- (3S)-3-Methylcyclohexanone
- (S)-(-)-3-Methylcyclohexanone
- (S)-3-Methylcyclohexanone
- 3(S)-Methylcyclohexanone
- Cyclohexanone,3-methyl-, (S)- (8CI)
- Cyclohexanone, 3-methyl-, (S)-
- 3-Methylcyclohexanone, (-)-
- 24965-87-5
- UNII-CJE8VS4G3R
- (3S)-3-methyl-1-cyclohexanone
- (-)-3-METHYL-1-CYCLOHEXANONE
- CYCLOHEXANONE, 3-METHYL-, (3S)-
- (3S)-3-methylcyclohexan-1-one
- (3S)-3-METHYLCYCLOHEXANONE, (-)-
- UJBOOUHRTQVGRU-LURJTMIESA-N
- A832176
- Q27275491
- CJE8VS4G3R
- SCHEMBL857124
- (S)-3-methylcyclohexanone
- CYCLOHEXANONE,3-METHYL-, (3S)-
- (-)-(3S)-3-METHYLCYCLOHEXANONE
- (-)-3-methylcyclohexanone
- (3s)-3-methylcyclohexanone
- +Expand
- MDL： MFCD24687891
- InChIKey： UJBOOUHRTQVGRU-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H12O/c1-6-3-2-4-7(8)5-6/h6H,2-5H2,1H3
- SMILES： CC1CCCC(=O)C1

Computed Properties

Exact Mass: 112.08886
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 112.088815
Heavy Atom Count: 8
Complexity: 96.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 17.1

Experimental Properties

PSA: 17.07
Boiling Point: 169°Cat760mmHg
Flash Point: 45.9°C
Density: 0.912

Cyclohexanone,3-methyl-, (3S)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01KFQT-250mg	(S)-3-Methylcyclohexanone	24965-87-5	95%	250mg	$312.00	2024-05-21
Aaron	AR01KFZ5-100mg	(S)-3-Methylcyclohexanone	24965-87-5		100mg	$204.00
eNovation Chemicals LLC	Y1198243-0.25g	(S)-3-Methylcyclohexanone	24965-87-5	95%	0.25g	$210	2022-09-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY290780-0.1g	(S)-3-Methylcyclohexanone	24965-87-5	≥95%	0.1g	¥1411.00

Cyclohexanone,3-methyl-, (3S)- Related Literature

1. Computer simulation of the statistical correlation between rotation and translation in 3-methylcyclohexanone

Myron W. Evans,Gareth J. Evans,Jan Baran J. Chem. Soc. Faraday Trans. 2 1983 79 1473
2. New chiral selectors derived from lactic acid. Cocrystalline and sorptive optical resolutions, and the crystal structure of an inclusion complex with 3-methylcyclohexanone

Edwin Weber,Claus Wimmer,Antonio L. Llamas-Saiz,Concepcion Foces-Foces J. Chem. Soc. Chem. Commun. 1992 733
3. Inclusion compounds of a borneol dumb-bell host with methylcyclohexanones and 2-butanols: structures and resolutions

Eustina Batisai,Luigi R. Nassimbeni,Edwin Weber CrystEngComm 2015 17 4205
4. Synthesis and photochromic properties of benzofuran–phenanthrene and benzofuran–pyrene hybrids

H. Surya Prakash Rao,Satish Vijjapu RSC Adv. 2014 4 25747
5. Preparation and application of surface activated Si-MCM-41 and SBA-16 as reusable supports for reduction of cyclic ketones with preferential stereoselectivity

Haribandhu Chaudhuri,Subhajit Dash,Ashis Sarkar RSC Adv. 2016 6 99444
6. Clathrates of TETROL: selective inclusion of methylcyclohexanones in their energetically unfavorable axial methyl conformations

B. Barton,M. R. Caira,E. C. Hosten,C. W. McCleland,S. Weitz Chem. Commun. 2014 50 13353
7. Catalytic activity of halohydrin dehalogenases towards spiroepoxides

Maja Majeri? Elenkov,Ines Primo?i?,Tomica Hrenar,Ana Smolko,Irena Dokli,Branka Salopek-Sondi,Lixia Tang Org. Biomol. Chem. 2012 10 5063
8. Enhanced enantioselectivity of 3-methylcyclohexanone by mixed diol host compounds

Luigi R. Nassimbeni,Hong Su,Tanith-Lea Curtin Chem. Commun. 2012 48 8526
9. Regio- and enantio-selective enolisations of cyclic ketones using chiral lithium amide bases

Kimberley Bambridge,Barry P. Clark,Nigel S. Simpkins J. Chem. Soc. Perkin Trans. 1 1995 2535
10. Candida antarctica lipase B-catalyzed synthesis of polyesters: starting from ketones via a tandem BVO/ROP process

Jiaren Zhong,Fan Xu,Jianfeng Wang,Yanyan Li,Xianfu Lin,Qi Wu RSC Adv. 2014 4 8533

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24965-87-5 (Cyclohexanone,3-methyl-, (3S)-) Related Products

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Amadis Chemical Company Limited

(CAS:24965-87-5)Cyclohexanone,3-methyl-, (3S)-

Purity:99%/99%/99%/99%

Quantity:0.1g/0.25g/1g/5g

Price($):177.0/208.0/727.0/2156.0